5-Bromo-4-phenylpyrimidine
Overview
Description
5-Bromo-4-phenylpyrimidine is a chemical compound with the molecular formula C10H7BrN2 . It has a molecular weight of 235.08 . This compound is used for scientific research and development .
Molecular Structure Analysis
The InChI code for 5-Bromo-4-phenylpyrimidine is 1S/C10H7BrN2/c11-9-6-12-7-13-10(9)8-4-2-1-3-5-8/h1-7H . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
5-Bromo-4-phenylpyrimidine has a density of 1.5±0.1 g/cm3, a boiling point of 332.6±22.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C . Its enthalpy of vaporization is 55.3±3.0 kJ/mol, and it has a flash point of 155.0±22.3 °C . The compound has a molar refractivity of 54.7±0.3 cm3 .Scientific Research Applications
Radiosensitizers in Cancer Therapy
5-Bromo-4-phenylpyrimidine derivatives, such as 5-bromo-4-thiouracil, have been studied for their potential as radiosensitizers . These compounds can be incorporated into DNA, where they may form radical species that cause DNA damage, thereby enhancing the effects of radiotherapy, particularly in hypoxic tumor environments.
Antimicrobial and Antifungal Agents
Pyrimidine derivatives exhibit a wide range of biological activities, including antimicrobial and antifungal properties . The structural diversity of these compounds allows for the development of new drugs that can target various microbial and fungal pathogens.
Cardiovascular Therapeutics
Some pyrimidine-based compounds have been identified as cardiovascular agents with antihypertensive effects . These compounds can be used to manage blood pressure and treat related cardiovascular conditions.
Anti-Inflammatory and Analgesic Applications
The anti-inflammatory and analgesic activities of pyrimidine derivatives make them suitable for the development of new pain relief medications . Their ability to modulate inflammatory processes can be leveraged in various therapeutic contexts.
Anticancer Agents
Pyrimidine derivatives, including those with the 5-Bromo-4-phenylpyrimidine scaffold, have been explored for their anticancer properties . They can act as inhibitors of certain enzymes or receptors that are overexpressed in cancer cells, providing a targeted approach to cancer treatment.
Antidiabetic Drugs
Pyrimidine-based compounds have been used to develop antidiabetic drugs, acting as DPP-IV inhibitors . These inhibitors play a role in regulating insulin levels and can be used to manage type 2 diabetes.
Safety and Hazards
5-Bromo-4-phenylpyrimidine is classified as a skin irritant (Category 2, H315), an eye irritant (Category 2, H319), and may cause respiratory irritation (Category 3, H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
5-bromo-4-phenylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrN2/c11-9-6-12-7-13-10(9)8-4-2-1-3-5-8/h1-7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDPYFZLDWYNXJF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC=NC=C2Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30355797 |
Source
|
| Record name | 5-bromo-4-phenylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30355797 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-4-phenylpyrimidine | |
CAS RN |
3543-46-2 |
Source
|
| Record name | 5-bromo-4-phenylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30355797 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,5-Dibromo-4-[(2-chlorobenzyl)oxy]benzaldehyde](/img/structure/B1270443.png)
![4-Fluorobenzo[b]thiophene-2-carboxylic acid](/img/structure/B1270463.png)
